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Compound of Interest

Compound Name: Selenium hexafluoride

Cat. No.: B1219787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated reaction pathways for selenium
hexafluoride (SeF6) based on kinetic studies. The data presented here is crucial for

understanding the reactivity and stability of SeF6, particularly in relation to its widely used

analog, sulfur hexafluoride (SF6). The information is intended to support researchers in fields

where high-voltage insulation, tracer gas applications, or the development of novel therapeutic

agents involving hypervalent molecules are relevant.

Comparative Kinetic Data of SeF6 and SF6
Reactions
The following table summarizes the quantitative kinetic data for various gas-phase reactions of

SeF6 and SF6 with different anions at 300 K. This data allows for a direct comparison of their

reactivity.
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Reaction
Reactant
Anion

Rate
Coefficient (k)
in
cm³/molecule·
s

Product(s) Notes

SeF6 Reactions

SeF6 + O₂⁻ O₂⁻

(Not specified,

but proceeds at

or close to the

capture rate)

SeF6⁻ + O₂

Non-dissociative

electron transfer.

[1][2]

SeF6 + O⁻ O⁻

(Not specified,

but proceeds at

or close to the

capture rate)

SeF5⁻ + OF

Dissociative

electron transfer.

[1][2]

SeF6 + OH⁻ OH⁻

(Not specified,

but proceeds at

or close to the

capture rate)

SeF5⁻ + HOF

Dissociative

electron transfer.

[1][2]

SeF6 + CF₃⁻ CF₃⁻

(Not specified,

but proceeds at

or close to the

capture rate)

SeF5⁻ + CF₄
F⁺ abstraction.[1]

[2]

SeF6 + F⁻ F⁻
No reaction

observed
-

F⁻ does not

react with SeF6.

[1][2]

SF6 Reactions

SF6 + O₂⁻ O₂⁻ 3.0 x 10⁻¹¹ SF6⁻ + O₂ Slow electron

transfer, about

two orders of

magnitude lower

than the

calculated
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Langevin value.

[1][3]

SF6 + O⁻ O⁻
No reaction

observed
-

In contrast to

SeF6, this

reaction is not

observed.[1][2]

SF6 + OH⁻ OH⁻
No reaction

observed
-

In contrast to

SeF6, this

reaction is not

observed.[1][2]

SF6 + CF₃⁻ CF₃⁻
No reaction

observed
-

In contrast to

SeF6, this

reaction is not

observed.[1][2]

SF6 + F⁻ F⁻
No reaction

observed
-

Similar to SeF6,

no reaction is

observed.[1][2]

Electron

Attachment

e⁻ + SeF6 e⁻ 8.0 ± 1.2 x 10⁻¹⁰ SeF6⁻, SeF5⁻

Thermal electron

attachment at

300 K. The

dominant anion

product is

SeF6⁻.[2]

e⁻ + SF6 e⁻ 2.5 ± 0.3 x 10⁻⁷ SF6⁻, SF5⁻

Thermal electron

attachment at

300 K. SF6

attaches

electrons much

more rapidly than

SeF6.[2]
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Experimental Protocols
The kinetic data presented above were primarily obtained using a selected-ion flow tube (SIFT)

or a flowing afterglow apparatus. A detailed methodology for these key experiments is as

follows:

1. Ion Generation and Selection:

Primary reactant anions (e.g., O₂⁻, O⁻, OH⁻, CF₃⁻, F⁻) are generated in an ion source.

These ions are then mass-selected using a quadrupole mass filter to ensure a pure

population of the desired reactant ion.

2. Reaction in the Flow Tube:

The mass-selected ions are injected into a flow tube containing a buffer gas (typically helium)

at a pressure of approximately 0.5 Torr.[3]

The neutral reactant, SeF6 or SF6, is introduced into the flow tube at a known flow rate and

number density.

The ions and neutral reactant travel down the flow tube, during which time reactions occur.

The reaction time is controlled by the flow velocity and the distance between the neutral inlet

and the detection system.

3. Product Detection and Analysis:

At the end of the flow tube, ions are sampled through an orifice.

The product and remaining reactant ions are mass-analyzed using a second quadrupole

mass spectrometer.

The ion signals are detected with a channeltron electron multiplier.

4. Determination of Rate Coefficients:

The rate coefficient for a given reaction is determined by monitoring the decay of the primary

reactant ion signal as a function of the neutral reactant concentration.
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For reactions with multiple product channels, branching ratios are determined from the

relative intensities of the product ion signals.

Validated Reaction Pathways for SeF6 with Anions
The following diagram illustrates the different validated reaction pathways for SeF6 when

interacting with various anions, as determined by kinetic studies.

Reactants

Products

SeF6

SeF6⁻ + A
(Non-dissociative Electron Transfer)

e⁻ transfer

SeF5⁻ + AF
(Dissociative Electron Transfer)

dissociative e⁻ transfer

SeF5⁻ + AF
(F⁺ Abstraction)

F⁺ abstraction

Anion (A⁻)
(e.g., O₂⁻, O⁻, OH⁻, CF₃⁻)

Click to download full resolution via product page

Caption: Validated reaction pathways for SeF6 with various anions.

Logical Relationship of SeF6 and SF6 Reactivity
The experimental data reveals a clear difference in the reactivity of SeF6 and SF6. This can be

attributed to their differing electron affinities and steric hindrance. The following diagram

illustrates the logical flow for predicting the reactivity of these hexafluorides with anions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1219787?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SeF6 SF6

Hexafluoride (XF6)
Reacts with Anion?

Higher Electron Affinity
(2.9 ± 0.2 eV)

X = Se

Lower Electron Affinity
(1.06 ± 0.06 eV)

X = S

Exothermic Electron Transfer is Facile

Multiple Reaction Pathways Observed
(Electron Transfer, F⁺ Abstraction)

Electron Transfer is Often Slow or Not Observed

Generally Inert to Anionic Reactions
(except slow e⁻ transfer with O₂⁻)

Click to download full resolution via product page

Caption: Logical comparison of SeF6 and SF6 reactivity with anions.

In summary, kinetic studies validate that SeF6 is significantly more reactive towards anions

than SF6.[1][2] This is largely attributed to the higher electron affinity of SeF6.[3] The reaction

pathways for SeF6 include non-dissociative and dissociative electron transfer, as well as F⁺

abstraction, all of which proceed at or near the capture rate for the anions studied (excluding

F⁻).[1][2] In contrast, SF6 is generally unreactive, with the exception of a slow electron transfer

reaction with O₂⁻.[1][3] This comparative data is essential for applications where the chemical

inertness of the hexafluoride is a critical parameter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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